Cas no 2171441-23-7 ((2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: (2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171441-23-7
• MF: C₂₄H₂₉N₃O₅
• MW: 439.50416636467
• CID: 6019022
• PubChem ID: 165760634
• Update Time: 2025-06-10

(2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• (2S)-3-(dimethylamino)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• 2171441-23-7
• EN300-1573620

• Inchi： 1S/C24H29N3O5/c1-15(12-22(28)26-21(23(29)30)13-27(2)3)25-24(31)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,12-14H2,1-3H3,(H,25,31)(H,26,28)(H,29,30)/t15?,21-/m0/s1
• InChI Key： LSYULEWMURUFMV-FXMQYSIJSA-N
• SMILES： O(C(NC(C)CC(N[C@H](C(=O)O)CN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.21072103g/mol
• Monoisotopic Mass: 439.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų

Additional information on (2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Comprehensive Overview of (2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171441-23-7)

(2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171441-23-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a dimethylamino moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique pivotal in drug discovery and biotechnology.

The compound’s CAS No. 2171441-23-7 is often queried in scientific databases, reflecting its relevance in modern medicinal chemistry. With the growing interest in peptide-based therapeutics—driven by their high specificity and low toxicity—this compound has gained attention for its ability to facilitate the synthesis of complex peptides. Its Fmoc-protected amino acid derivative is particularly sought after for its stability and compatibility with automated synthesis platforms, addressing the demand for scalable peptide production.

In the context of AI-driven drug discovery, (2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid is often discussed alongside computational tools that predict molecular interactions. Searches for "Fmoc-amino acid applications" or "peptide synthesis reagents" frequently highlight this compound, underscoring its utility in optimizing drug delivery systems and bioconjugation. Its dimethylamino group also contributes to solubility and reactivity, making it a versatile building block for biopharmaceuticals.

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In summary, (2S)-3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171441-23-7) is a critical tool in advancing peptide research and pharmaceutical innovation. Its multifaceted applications, from drug development to biomaterials engineering, position it as a compound of enduring scientific and commercial interest.